Cas no 5682-78-0 (2-Cyclohexen-1-one, 3-(methylthio)-)

2-Cyclohexen-1-one, 3-(methylthio)- structure
5682-78-0 structure
Product Name:2-Cyclohexen-1-one, 3-(methylthio)-
CAS No:5682-78-0
MF:C7H10OS
MW:142.218700885773
CID:347740
PubChem ID:13231788
Update Time:2025-04-19

2-Cyclohexen-1-one, 3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 3-(methylthio)-
    • 3-methylsulfanylcyclohex-2-en-1-one
    • 3-(Methylsulfanyl)cyclohex-2-en-1-one
    • SCHEMBL13741512
    • 5682-78-0
    • DTXSID00530534
    • Inchi: 1S/C7H10OS/c1-9-7-4-2-3-6(8)5-7/h5H,2-4H2,1H3
    • InChI Key: NHGGSAVXVJJIOG-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC(CCC1)=O

Computed Properties

  • Exact Mass: 142.0453
  • Monoisotopic Mass: 142.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 17.07
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